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Compound of Interest

5-(4-Bromophenyl)thiophene-2-
Compound Name:

carbaldehyde
CAS No.: 38401-70-6
Cat. No.: B1273530

Get Quote

Introduction & Significance

5-(4-Bromophenyl)thiophene-2-carbaldehyde is a bifunctional heterocyclic building block
characterized by a thiophene core flanked by a reactive formyl group and a brominated phenyl
ring. Its structural asymmetry allows for selective orthogonal functionalization—the aldehyde
serves as an electrophile for condensation reactions (e.g., Knoevenagel, Schiff base
formation), while the aryl bromide remains available for subsequent palladium-catalyzed cross-
coupling (e.g., Suzuki, Stille, Buchwald-Hartwig).

This molecule is pivotal in two primary fields:

o Organic Electronics: As a precursor for donor-tt-acceptor (D-11-A) systems used in Organic
Light-Emitting Diodes (OLEDs) and Organic Photovoltaics (OPVs).[1]

o Medicinal Chemistry: As a scaffold for synthesizing antimicrobial Schiff bases and
fluorescent biological probes.
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Physicochemical Profile

Property Data

CAS Number 38401-70-6

IUPAC Name 5-(4-Bromophenyl)thiophene-2-carbaldehyde
Molecular Formula C11HsBroOS

Molecular Weight 267.14 g/mol

Appearance Yellow to orange crystalline solid

Soluble in CH2Clz2, CHCIs, THF, Toluene;

Solubility ]
Insoluble in water
] ] 130-135 °C (Typical range for analogues; verify
Melting Point -
batch certificate)
Inert atmosphere (N2/Ar), 2—-8 °C, protect from
Storage

light

Synthesis Methodology (Suzuki-Miyaura Coupling)

The most robust synthetic route involves the palladium-catalyzed cross-coupling of 5-bromo-2-
thiophenecarboxaldehyde with 4-bromophenylboronic acid. This method is preferred over the
Vilsmeier-Haack formylation of 2-(4-bromophenyl)thiophene due to higher regioselectivity and
milder conditions.

Mechanism & Selectivity

The reaction relies on the chemoselectivity of the oxidative addition step. The C—Br bond on
the electron-deficient thiophene ring (activated by the electron-withdrawing formyl group) is
more reactive toward Pd(0) insertion than the C—Br bond on the electron-rich phenyl ring of the
boronic acid.

Experimental Protocol

Reagents:

e 5-Bromo-2-thiophenecarboxaldehyde (1.0 eq)
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4-Bromophenylboronic acid (1.1 eq)

Catalyst: Pd(PPhs)a (3—5 mol%)

Base: Na2COs (2.0 M aqueous solution)

Solvent: Toluene/Ethanol (4:1 v/v) or 1,2-Dimethoxyethane (DME)/Water

Step-by-Step Workflow:

Degassing: Charge a reaction flask with toluene and ethanol. Degas with N2 for 30 minutes
to remove O: (critical to prevent Pd oxidation and homocoupling).

o Addition: Add 5-bromo-2-thiophenecarboxaldehyde, 4-bromophenylboronic acid, and
agqueous Na2COs under N2 flow.

o Catalysis: Add Pd(PPhs)a quickly. Seal the vessel.

o Reflux: Heat to 80—-90 °C for 12—-16 hours. Monitor by TLC (Mobile phase: Hexane/EtOAc
4:1).

o Workup: Cool to RT. Dilute with water and extract with CH2Clz (3x). Wash combined organics
with brine, dry over anhydrous MgSOa.

 Purification: Concentrate in vacuo. Purify via silica gel column chromatography (Gradient:
Hexane — 5% EtOAc/Hexane) to yield the yellow solid.

Synthesis Workflow Diagram

Reactants: Conditions: CHERIBEEHE ROl Target Product:
5-Bromo-2-thiophenecarboxaldehyde Pd(PPh3)4 (cat.), Na2CO3 @itiinG A'dd‘monv(th\ophene'Br) B (L) 5-(4-Bromophenyl)thiophene-
+ 4-Bromophenylboronic Acid Toluene/EtOH, 90°C, N2 TENEEEEET WS () 2-carbaldehyde
’ ! Reductive Elimination Dry (MgS04)
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Caption: Optimized Suzuki-Miyaura cross-coupling workflow for the regioselective synthesis of
the target aldehyde.

Chemical Reactivity & Derivatization[2][3][4][5][6]

The molecule's utility stems from its ability to undergo orthogonal reactions at the aldehyde and
bromide sites.

A. Aldehyde Reactivity (C=0)

The formyl group at the C2 position of the thiophene is highly reactive due to the electron-
donating nature of the sulfur atom, which stabilizes the cationic character of the carbonyl
carbon.

» Schiff Base Formation: Reaction with primary amines (R-NH:2) yields imines (azomethines),
widely used as ligands for metal complexes or as antimicrobial agents.

» Knoevenagel Condensation: Reaction with active methylene compounds (e.g., malononitrile)
yields vinyl nitriles, extending the 1t-conjugation for optoelectronic applications.

B. Aryl Bromide Reactivity (Ar-Br)

The bromine atom on the phenyl ring serves as a handle for further chain extension.

o Buchwald-Hartwig Amination: Coupling with diarylamines (e.g., diphenylamine) yields
triphenylamine (TPA) derivatives, which are classic hole-transport materials in OLEDs.

o Suzuki/Stille Coupling: Allows for the attachment of additional aryl or alkyl groups to create
oligothiophenes.

Reactivity Map
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5-(4-Bromophenyl)
thiophene-2-carbaldehyde

Aldehyde Site [Aldehyde Site Bromide Site

Reaction: Primary Amine + Acid Cat. Reaction: Malononitrile + Base Reaction: Diarylamine + Pd Cat.
(Schiff Base Formation) (Knoevenagel Condensation) (Buchwald-Hartwig Amination)
l \ 4 l
Product: Antimicrobial Schiff Bases Product: D-1i-A Conjugated Systems Product: Triphenylamine Derivatives
(Bioactive Ligands) (NLO Materials / OPV) (Hole Transport / OLEDs)

Click to download full resolution via product page

Caption: Orthogonal reactivity map demonstrating the dual-functional nature of the scaffold.

Applications
Optoelectronics (OLEDs & OPVSs)

The molecule acts as a "bridge" in Donor-Acceptor systems.

e Mechanism: The thiophene ring reduces the aromaticity resonance energy compared to
benzene, facilitating effective charge transfer (ICT) from the donor (phenyl end) to the
acceptor (aldehyde end).

o Use Case: It is a precursor for Triphenylamine-Thiophene-Acceptor dyes used in Dye-
Sensitized Solar Cells (DSSCs). The bromine is replaced by a hole-transporting amine, and
the aldehyde is converted to a cyanoacrylic acid anchoring group.

Biological Probes & Therapeutics

» Fluorescence: Derivatives often exhibit Aggregation-Induced Emission (AIE) properties when
coupled with bulky rotors (e.g., tetraphenylethene), making them useful for bio-imaging.

» Antimicrobial Activity: Schiff bases derived from this aldehyde have shown efficacy against S.
aureus and E. coli by disrupting bacterial cell walls via chelation mechanisms.[2]
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Safety & Handling (MSDS Summary)

e Hazards:
o GHSO07 (Warning): Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT SE 3 (H335).
o Avoid inhalation of dust/vapors.
» Handling:
o Use only in a chemical fume hood.
o Wear nitrile gloves and safety goggles.
o Incompatibility: Strong oxidizing agents and strong bases.

» Disposal: Halogenated organic waste stream.
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o Commercial Availability & CAS Verification

o 5-(4-Bromophenyl)thiophene-2-carbaldehyde (CAS 38401-70-6). BLD Pharm /
ChemScene Catalog. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. nbinno.com [nbinno.com]
¢ 2. nanobioletters.com [nanobioletters.com]

¢ To cite this document: BenchChem. [5-(4-Bromophenyl)thiophene-2-carbaldehyde: Technical
Profile & Application Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273530/docs#5-4-bromophenyl-thiophene-2-
carbaldehyde-technical-profile-application-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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